Cas no 139091-78-4 (Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis-)

• Product Name: Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis-
• CAS No: 139091-78-4
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 1270608
• PubChem ID: 789676
• Update Time: 2025-04-20

Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, 1,6-diethyltetrahydro-, cis-
• 3,4-diethyl-1,3a,6,6a-tetrahydroimidazo[4,5-d]imidazole-2,5-dione
• SCHEMBL13036105
• Oprea1_021397
• Cis-1,6-diethyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• 2,8-diethyl-2,4,6,8-tetraazabicyclo[3.3.0]octanedione-3,7
• STK862430
• 1,6-diethyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• AKOS000507553
• CBDivE_007754
• 139091-78-4
• DTXSID20355024

• Inchi： 1S/C8H14N4O2/c1-3-11-6-5(9-7(11)13)10-8(14)12(6)4-2/h5-6H,3-4H2,1-2H3,(H,9,13)(H,10,14)
• InChI Key： RNUMZCRALZZCGI-UHFFFAOYSA-N
• SMILES： O=C1NC2C(N(CC)C(N2)=O)N1CC

Computed Properties

• Exact Mass: 198.11182
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.68